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Compound of Interest

Compound Name: 3-Bromo-7-nitro-1H-indole

Cat. No.: B1287930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Identification and Properties

The compound corresponding to CAS number 397864-11-8 has been identified as 3-Bromo-7-

nitroindole. It is a heterocyclic aromatic compound with the molecular formula C₈H₅BrN₂O₂ and

a molecular weight of approximately 241.04 g/mol .[1] This molecule is recognized primarily as

a chemical intermediate, utilized in the synthesis of more complex molecules within the

pharmaceutical and materials science sectors.[2] Commercial suppliers typically offer this

compound with a purity of 95% or greater, often verified by Nuclear Magnetic Resonance

(NMR) spectroscopy, although specific spectral data is not consistently provided.[2]

Physicochemical and Characterization Data
Despite extensive searches of scientific literature and patent databases, detailed, publicly

available characterization data for 3-Bromo-7-nitroindole remains scarce. The following table

summarizes the available information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1287930?utm_src=pdf-interest
https://www.scbt.com/p/3-bromo-7-nitroindole-397864-11-8
https://www.chemimpex.com/products/24201
https://www.chemimpex.com/products/24201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source(s)

CAS Number 397864-11-8 [1]

Chemical Name 3-Bromo-7-nitroindole [1]

Alternate Names 3-Bromo-7-nitro-1H-indole [1]

Molecular Formula C₈H₅BrN₂O₂ [1]

Molecular Weight 241.04 g/mol [1]

Appearance Yellow solid [2]

Purity ≥95% (as stated by suppliers) [1][2]

Storage Conditions Store at 0-8 °C [2]

Note: Specific quantitative data from analytical techniques such as ¹H NMR, ¹³C NMR, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are not readily

available in the public domain. This includes chemical shifts (ppm), coupling constants (Hz),

mass-to-charge ratios (m/z) of fragments, and chromatographic retention times.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 3-Bromo-7-

nitroindole are not explicitly published. However, general synthetic strategies for related 3-

nitroindole derivatives can provide a foundational understanding.

General Synthesis Approach for 3-Nitroindoles
The synthesis of 3-nitroindoles often involves the electrophilic nitration of an indole scaffold. A

general, non-specific workflow for such a transformation is outlined below. It is important to

note that this is a representative workflow and not a validated protocol for 3-Bromo-7-

nitroindole.
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General Synthetic Workflow
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Caption: A generalized workflow for the synthesis of 3-nitroindole derivatives.

Biological Activity and Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the biological

activity or the mechanism of action of 3-Bromo-7-nitroindole. Research has been conducted on

a structurally similar but distinct compound, 3-bromo-7-nitroindazole, which has been identified

as a selective inhibitor of neuronal nitric oxide synthase (nNOS). However, these findings

cannot be directly extrapolated to 3-Bromo-7-nitroindole.

Should this compound be investigated for biological activity, a general workflow for screening

and target identification would be necessary.
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General Biological Screening Workflow
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Caption: A conceptual workflow for the biological evaluation of a novel chemical entity.

Conclusion
3-Bromo-7-nitroindole (CAS 397864-11-8) is a known chemical entity available for research

purposes. However, a significant gap exists in the public domain regarding its detailed

physicochemical characterization, specific and validated experimental protocols, and any

potential biological activity. For researchers and drug development professionals, this presents
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both a challenge and an opportunity. The lack of existing data necessitates de novo

characterization for any application. Conversely, its structural features may warrant

investigation for novel therapeutic or material science applications. Future work should focus

on obtaining and publishing comprehensive analytical data (NMR, MS, HPLC) and exploring its

biological effects to fully understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

